Cas no 75172-31-5 ((3R,4R)-1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione)

• Product Name: (3R,4R)-1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione
• CAS No: 75172-31-5
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• MDL: MFCD03695453
• CID: 59661
• PubChem ID: 729946
• Update Time: 2025-06-26

(3R,4R)-1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione
• (3R,4R)-(+)-3,4-Dihydroxy-1-(phenylmethyl)-2,5-pyrrolidinedione
• (3R,4R)-(+)-3,4-DIHYDROXY-1-(PHENYLMETHYL)-2,5PYRROLIDINEDIONE
• (3R,4R)-1-benzyl-2,5-pyrrolidinedione
• (3R,4R)-1-benzyl-3,4-dihydroxy-2,5-pyrrolidinedione
• (3R,4R)-1-N-benzyl-3,4-dihydroxypyrrolidine-2,6-dione
• (3R,4R)-3,4-Dihydroxy-1-(phenylmethyl)-2,5-pyrrolidinedione
• (3R,4R)-N-benzyltartaramide
• (3R,4R)-N-benzyltartarimide
• 2,5-Pyrrolidinedione,3,4-dihydroxy-1-(phenylMethyl)-,(3R,4R)
• N-benzyltartrimide
• (3R,4R)-1-benzyl-3,4-dihydroxy-2,5-pyrrolidine dione
• IZBMPGFJNIDMRR-RKDXNWHRSA-N
• 19728-93-9
• SCHEMBL1503988
• 75172-31-5
• DTXSID60997381
• WS-01253
• SMR000502092
• CHEMBL1304711
• (+)-(3R,4R)-1-BENZYL-3,4-DIHYDROXYPYRROLIDINE-2,5-DIONE
• (3R, 4R)-1-benzyl-3, 4-dihydroxy-2, 5-pyrrolidinedione
• MLS001174505
• (3R,4R)-(-)-1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione
• 76045-62-0
• HMS2858C06
• A9592
• MFCD03695453
• AM804321
• (3R,4R)-1-benzyl-3,4-dihydroxypyrrolidine-2,5 dione
• AKOS003415330
• DB-031884
• STK014593

• MDL： MFCD03695453
• Inchi： 1S/C11H11NO4/c13-8-9(14)11(16)12(10(8)15)6-7-4-2-1-3-5-7/h1-5,8-9,13-14H,6H2/t8-,9-/m1/s1
• InChI Key： IZBMPGFJNIDMRR-RKDXNWHRSA-N
• SMILES： O[C@H]1C(N(CC2C=CC=CC=2)C([C@@H]1O)=O)=O

Computed Properties

• Exact Mass: 221.06900
• Monoisotopic Mass: 221.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: -0.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 489.3±45.0 °C at 760 mmHg
• Flash Point: 249.7±28.7 °C
• Refractive Index: 1.676
• PSA: 77.84000
• LogP: -0.78490
• Vapor Pressure: No data available

(3R,4R)-1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on (3R,4R)-1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione

Compound CAS No 75172-31-5: (3R,4R)-1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione

The compound (3R,4R)-1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione with CAS No 75172-31-5 is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidine ring system substituted with benzyl and hydroxyl groups at specific positions. The stereochemistry of the molecule, particularly the (3R,4R) configuration, plays a crucial role in its biological activity and functional properties.

Recent studies have highlighted the potential of (3R,4R)-1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione in various applications, including drug development and material science. Researchers have explored its ability to act as a precursor for more complex molecules or as an intermediate in synthesis pathways. For instance, its role in the construction of bioactive compounds has been extensively investigated due to its structural versatility and reactivity.

The synthesis of (3R,4R)-1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione involves multi-step processes that require precise control over stereochemistry and functional group transformations. One of the most efficient methods reported in recent literature involves the use of asymmetric catalysis to achieve the desired stereochemical outcome. This approach not only enhances the yield but also ensures high purity of the final product.

In terms of biological activity, (3R,4R)-1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione has shown promising results in preliminary assays targeting enzyme inhibition and receptor binding. Its ability to interact with specific biological targets makes it a valuable compound for further exploration in drug discovery programs.

Moreover, the compound's physical properties have been thoroughly characterized using advanced analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided insights into its molecular conformation and intermolecular interactions, which are critical for understanding its behavior in different chemical environments.

From an environmental standpoint, researchers have also evaluated the biodegradability and toxicity profiles of (3R,4R)-1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione to assess its potential impact on ecosystems. The results indicate that under controlled conditions, the compound exhibits moderate biodegradation rates without posing significant risks to aquatic life.

In conclusion,(3R,4R)-1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione with CAS No 75172-31-5 is a versatile and intriguing molecule with wide-ranging applications across multiple disciplines. Its unique structure and stereochemistry make it a valuable tool for both academic research and industrial development.